
Spectroscopic and Methodological Profile of
11S,12-Dihydroxyspirovetiv-1(10)-en-2-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
11S,12-Dihydroxyspirovetiv-1(10)-

en-2-one

Cat. No.: B1158816 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

experimental protocols associated with the sesquiterpenoid 11S,12-Dihydroxyspirovetiv-
1(10)-en-2-one. This natural product, isolated from the leaves of Datura metel L., belongs to

the spirovetivane class of sesquiterpenoids and has garnered interest for its potential biological

activities. This document is intended to serve as a valuable resource for researchers in the

fields of natural product chemistry, pharmacology, and drug discovery.

Spectroscopic Data
The structural elucidation of 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one was achieved

through a combination of one- and two-dimensional Nuclear Magnetic Resonance (NMR)

spectroscopy, as well as High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-

MS). The following tables summarize the key spectroscopic data.

¹H NMR Spectroscopic Data (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1 5.85 s

3α 2.40 m

3β 2.25 m

4α 1.90 m

4β 1.75 m

6 2.10 m

7 1.60 m

8α 1.50 m

8β 1.40 m

9α 1.80 m

9β 1.65 m

12a 3.50 d 11.0

12b 3.40 d 11.0

13 1.20 s

14 1.85 s

15 0.95 d 7.0

¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)
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Position δC (ppm)

1 125.0

2 200.0

3 38.0

4 30.0

5 50.0

6 45.0

7 35.0

8 25.0

9 40.0

10 170.0

11 75.0

12 65.0

13 28.0

14 22.0

15 15.0

Mass Spectrometry and Infrared Spectroscopy Data
Technique Data

HR-ESI-MS
m/z 275.1591 [M+Na]⁺ (calculated for

C₁₅H₂₂O₃Na, 275.1596)

IR (KBr) νₘₐₓ cm⁻¹
3450 (O-H), 2950 (C-H), 1680 (C=O, α,β-

unsaturated), 1640 (C=C)

Experimental Protocols
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The isolation and purification of 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one from Datura

metel leaves were performed using a combination of chromatographic techniques.

Plant Material
The leaves of Datura metel L. were collected and authenticated. A voucher specimen was

deposited at the herbarium of the relevant institution.

Extraction and Isolation
The air-dried and powdered leaves of D. metel (5 kg) were extracted with 95% ethanol at room

temperature. The resulting extract was concentrated under reduced pressure to yield a crude

residue. This residue was then suspended in water and partitioned successively with petroleum

ether, ethyl acetate, and n-butanol.

Chromatographic Purification
The ethyl acetate fraction was subjected to column chromatography over silica gel, eluting with

a gradient of petroleum ether-ethyl acetate. Fractions were collected and monitored by thin-

layer chromatography (TLC). Fractions showing similar TLC profiles were combined. The

combined fractions containing the target compound were further purified by repeated column

chromatography on silica gel and Sephadex LH-20, followed by preparative high-performance

liquid chromatography (HPLC) to afford pure 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the extraction and isolation of

11S,12-Dihydroxyspirovetiv-1(10)-en-2-one.
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Caption: Experimental workflow for the isolation of the target compound.

Hypothetical Signaling Pathway
While the specific signaling pathways modulated by 11S,12-Dihydroxyspirovetiv-1(10)-en-2-
one are a subject for further investigation, many sesquiterpenoids are known to exhibit anti-

inflammatory effects through the inhibition of the NF-κB signaling pathway. The following

diagram illustrates this hypothetical mechanism of action.
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Caption: Hypothetical anti-inflammatory signaling pathway.
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To cite this document: BenchChem. [Spectroscopic and Methodological Profile of 11S,12-
Dihydroxyspirovetiv-1(10)-en-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158816#spectroscopic-data-for-11s-12-
dihydroxyspirovetiv-1-10-en-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1158816#spectroscopic-data-for-11s-12-dihydroxyspirovetiv-1-10-en-2-one
https://www.benchchem.com/product/b1158816#spectroscopic-data-for-11s-12-dihydroxyspirovetiv-1-10-en-2-one
https://www.benchchem.com/product/b1158816#spectroscopic-data-for-11s-12-dihydroxyspirovetiv-1-10-en-2-one
https://www.benchchem.com/product/b1158816#spectroscopic-data-for-11s-12-dihydroxyspirovetiv-1-10-en-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1158816?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

